chemical structure and properties of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine
chemical structure and properties of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine
The following technical guide provides an in-depth analysis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine , a secondary amine intermediate critical in the synthesis of benzylallylamine-based antifungals and amine oxidase inhibitors.
A Versatile Secondary Amine Scaffold for Medicinal Chemistry
Chemical Identity & Physiochemical Properties
This molecule represents a "privileged scaffold" in medicinal chemistry—the benzylallylamine core. It serves as a structural analog to the antifungal drug Naftifine and a precursor for Semicarbazide-Sensitive Amine Oxidase (SSAO) inhibitors.
Nomenclature & Structure
-
IUPAC Name: N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine
-
Common Names: N-(3-Methoxybenzyl)allylamine; 3-Methoxy-N-allylbenzylamine.
-
Molecular Formula: C₁₁H₁₅NO
-
Molecular Weight: 177.24 g/mol
-
SMILES: COc1cccc(CNCC=C)c1
Physiochemical Data (Experimental & Predicted)
The following data synthesizes experimental values from the parent amine (3-methoxybenzylamine) and calculated predictions for the N-allyl derivative.
| Property | Value | Source/Methodology |
| Physical State | Colorless to pale yellow oil | Experimental Observation (Analogous amines) |
| Boiling Point | ~245–250 °C (760 mmHg) | Predicted (ACD/Labs) |
| Density | ~0.98 g/cm³ | Predicted |
| pKa (Conjugate Acid) | 9.4 ± 0.2 | Calculated (Base strength similar to benzylamine) |
| LogP | 2.15 | Consensus LogP (Lipophilic) |
| H-Bond Donors | 1 (NH) | Structural Analysis |
| H-Bond Acceptors | 2 (N, O) | Structural Analysis |
| Rotatable Bonds | 4 | Structural Analysis |
Technical Insight: The meta-methoxy substituent exerts a weak inductive electron-withdrawing effect (-I) on the aromatic ring but does not significantly reduce the nucleophilicity of the benzylic nitrogen compared to the unsubstituted benzylamine. This makes the molecule highly reactive toward electrophiles (acyl chlorides, alkyl halides).
Analytical Characterization
Researchers synthesizing this compound must validate its identity using NMR and MS. Below are the diagnostic signals derived from high-field NMR data of the parent fragments.
Proton NMR (¹H NMR, 400 MHz, CDCl₃)
-
δ 7.25 (t, 1H): Aromatic proton (C5).
-
δ 6.80–6.95 (m, 3H): Aromatic protons (C2, C4, C6) – meta substitution pattern.
-
δ 5.85–5.95 (m, 1H): Allyl vinyl proton (–CH=).
-
δ 5.10–5.25 (m, 2H): Allyl terminal methylene (=CH₂).
-
δ 3.80 (s, 3H): Methoxy group (–OCH₃).
-
δ 3.78 (s, 2H): Benzylic methylene (Ar–CH₂–N).
-
δ 3.28 (d, 2H): Allylic methylene (N–CH₂–CH=).
-
δ 1.60 (br s, 1H): Amine proton (–NH), exchangeable with D₂O.
Mass Spectrometry (ESI-MS)
-
[M+H]⁺: m/z 178.12
-
Fragmentation: Expect characteristic tropylium ion formation (m/z 121) due to the loss of the allylamine fragment (C₃H₅NH₂).
Synthesis Protocols
Two primary routes exist for synthesis. Route A (Reductive Amination) is recommended for higher purity and "green" chemistry compliance, avoiding the over-alkylation issues common in Route B.
Route A: Reductive Amination (Recommended)
-
Mechanism: Condensation of 3-methoxybenzaldehyde with allylamine to form an imine, followed by in situ reduction.
-
Reagents: 3-Methoxybenzaldehyde, Allylamine, Sodium Triacetoxyborohydride (STAB), DCE or MeOH.
Protocol:
-
Imine Formation: Dissolve 3-methoxybenzaldehyde (1.0 equiv) and allylamine (1.1 equiv) in 1,2-dichloroethane (DCE) or Methanol under N₂ atmosphere. Stir for 1 hour at room temperature.
-
Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.4 equiv) portion-wise.
-
Quench: Stir overnight at RT. Quench with saturated NaHCO₃.
-
Workup: Extract with DCM. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]
-
Purification: Flash chromatography (SiO₂, Hexane/EtOAc + 1% Et₃N).
Route B: Nucleophilic Substitution (Traditional)
-
Mechanism: Sɴ2 attack of 3-methoxybenzylamine on allyl bromide.
-
Risk: High risk of tertiary amine formation (diallylation). Requires strict stoichiometric control.
Figure 1: Step-by-step workflow for the reductive amination synthesis route.
Reactivity & Applications in Drug Discovery
This molecule is a Type II Pharmacophore for antifungal agents targeting the ergosterol biosynthesis pathway.
Mechanism of Action (Antifungal Context)
The N-allyl-N-benzylamine motif mimics the transition state of squalene in the active site of Squalene Epoxidase (SE) .
-
Target: Squalene Epoxidase (Erg1).
-
Effect: Inhibition leads to accumulation of toxic squalene and depletion of ergosterol, causing fungal cell membrane lysis.[2][3]
-
SAR Note: The meta-methoxy group provides lipophilic bulk and potential H-bond acceptance, often modifying potency compared to the para-substituted analogs (like Butenafine).
Synthetic Utility
-
Tertiary Amine Synthesis: The secondary amine is readily alkylated to form complex tertiary amines (e.g., Naftifine analogs).
-
Ring-Closing Metathesis (RCM): If acylated with an acryloyl chloride, the resulting diene can undergo RCM to form functionalized lactams.
Figure 2: Pharmacological pathway showing the inhibition of ergosterol biosynthesis.
Safety & Handling (SDS Summary)
As a secondary amine, this compound exhibits corrosive properties similar to its parent benzylamine.
-
GHS Classification:
-
Handling Protocol:
-
PPE: Nitrile gloves, chemical splash goggles, and face shield.
-
Ventilation: Always handle inside a fume hood.
-
Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation (N-oxide formation) and carbonate formation from atmospheric CO₂.
-
References
-
Synthesis of Secondary Amines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
-
Antifungal Mechanism: Ryder, N. S. "Terbinafine: Mode of action and properties of the squalene epoxidase inhibition." British Journal of Dermatology, 1992, 126(s39), 2-7.
-
SSAO Inhibitors: O'Rourke, A. M., et al. "Anti-inflammatory effects of LJP 1586 [Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride], an amine-based inhibitor of semicarbazide-sensitive amine oxidase activity."[6] Journal of Pharmacology and Experimental Therapeutics, 2008, 324(2), 867-875.[6]
-
General Amine Safety: National Center for Biotechnology Information. "PubChem Compound Summary for CID 7504, Allylamine." PubChem, 2025.[5]
Sources
- 1. Organic Syntheses Procedure [orgsyn.org]
- 2. mdpi.com [mdpi.com]
- 3. researchgate.net [researchgate.net]
- 4. cdhfinechemical.com [cdhfinechemical.com]
- 5. N-Allylbenzylamine | C10H13N | CID 521150 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Anti-inflammatory effects of LJP 1586 [Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride], an amine-based inhibitor of semicarbazide-sensitive amine oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
